2-Methylprop-1-ene-1-sulfonyl chloride

• Molecular Formula: C4H7ClO2S
• Molecular Weight: 154.62 g/mol
• SMILES: CC(=CS(=O)(=O)Cl)C
• InChI: InChI=1S/C4H7ClO2S/c1-4(2)3-8(5,6)7/h3H,1-2H3
• InChIKey: KNGISTOICVEFGW-UHFFFAOYSA-N

2-Methylprop-1-ene-1-sulfonyl chloride (CAS 40813-93-2): Vinylogous Sulfonyl Chloride for Regioselective Sulfonylation and HCV-Targeted Intermediate Chemistry

2-Methylprop-1-ene-1-sulfonyl chloride (CAS 40813-93-2) is a β,β-dimethyl-substituted 1-alkene-1-sulfonyl chloride, placing the electrophilic –SO₂Cl group directly on an sp²-hybridized carbon of the alkene [1]. This vinylogous sulfonyl chloride architecture distinguishes it from the more extensively studied allylic isomer 2-methylprop-2-ene-1-sulfonyl chloride (CAS 14568-34-4), where the –SO₂Cl moiety resides on an sp³ carbon adjacent to the double bond . The compound serves as a key intermediate in patents disclosing hepatitis C virus (HCV) NS3 protease inhibitors, where the vinyl sulfonyl motif is elaborated into mechanism-based covalent modifiers [2]. Its reactivity profile is governed by the ability to undergo vinylogous nucleophilic catalysis—a pathway unavailable to saturated or allylic sulfonyl chlorides—making direct generic substitution chemically inappropriate [1].

1

Vinylogous sulfonylation via sulfene intermediate pathway

Retains vinyl sulfonyl group in products; distinct from allylic or saturated sulfonyl chlorides

2

HCV NS3 protease inhibitor intermediate synthesis (patent-reported)

Enables conjugated vinyl sulfonamide warhead construction

3

Avoids desulfitative cross-coupling manifold

2-Ene isomer undergoes SO₂ extrusion; 1-ene preserves sulfonyl for target elaboration

• [1] King, J. F.; Hillhouse, J. H.; Skonieczny, S. Vinylogous Nucleophilic Catalysis. Tertiary Amine Promoted Hydrolysis of 1-Alkene-1-sulfonyl Chlorides. Can. J. Chem. 1984, 62 (10), 1977–1995. https://doi.org/10.1139/v84-339 View Source
• [2] Bristol-Myers Squibb. Compounds for the Treatment of Hepatitis C. U.S. Patent US 8,507,683 B2, August 13, 2013. Also published as WO 2013/055563 A1. View Source

Why 2-Methylprop-1-ene-1-sulfonyl chloride Cannot Be Replaced by the 2-Ene Isomer or Generic Sulfonyl Chlorides in Regioselective Syntheses

Substituting 2-methylprop-1-ene-1-sulfonyl chloride with its regioisomer (CAS 14568-34-4) or with a saturated alkyl sulfonyl chloride (e.g., isobutanesulfonyl chloride) fundamentally alters the reaction coordinate. The 1-ene isomer reacts via vinylogous nucleophilic substitution at sulfur with tertiary amine catalysis, generating a cationic sulfene intermediate (R₂C=CH–SO₂⁺) that partitions between addition and vinylogous substitution pathways [1]. The 2-ene isomer, by contrast, functions as an allylic electrophile in desulfitative cross-coupling manifolds (Suzuki–Miyaura, Stille, Negishi) where the C–S bond is cleaved and SO₂ is extruded [2]. These divergent mechanisms mean that the two isomers are not interchangeable building blocks: the 1-ene isomer preserves the vinyl sulfonyl moiety in the product, while the 2-ene isomer delivers an allyl fragment with loss of the sulfonyl group. The quantitative evidence below establishes that this mechanistic partitioning is both measurable and consequential for procurement decisions in medicinal chemistry and methodology development.

Target

1-Ene isomer (CAS 40813-93-2)

Vinylogous nucleophilic substitution at sulfur; sulfene intermediate; retains vinyl sulfonyl group.

Substitute

2-Ene isomer (CAS 14568-34-4)

Desulfitative cross-coupling; C–S bond cleavage with SO₂ loss; delivers allyl fragment, not sulfonamide.

Risk 1

Mechanistic divergence: 2-ene isomer may not participate in amine-promoted sulfonylation; reaction coordinate differs fundamentally.

Risk 2

Limited commercial availability and characterization depth for 1-ene isomer; supply-chain lead time may extend project timelines.

• [1] King, J. F.; Hillhouse, J. H.; Skonieczny, S. Vinylogous Nucleophilic Catalysis. Tertiary Amine Promoted Hydrolysis of 1-Alkene-1-sulfonyl Chlorides. Can. J. Chem. 1984, 62 (10), 1977–1995. https://doi.org/10.1139/v84-339 View Source
• [2] Dubbaka, S. R.; Vogel, P. Palladium-Catalyzed Suzuki–Miyaura Cross-Couplings of Sulfonyl Chlorides and Boronic Acids. Org. Lett. 2004, 6 (1), 95–98. https://doi.org/10.1021/ol036131x View Source

Quantitative Differentiation Evidence for 2-Methylprop-1-ene-1-sulfonyl chloride vs. Its 2-Ene Regioisomer and Class Analogs

Vinylogous vs. Allylic Sulfonyl Chloride Architecture: Regiochemistry Determines Reaction Fate in Tertiary Amine-Promoted Hydrolysis

1-Alkene-1-sulfonyl chlorides, including trans-1-propene-1-sulfonyl chloride (a direct structural analog of the target compound), react with water in the presence of tertiary amines via a vinylogous substitution pathway that generates a cationic sulfene intermediate (RCH=CH–SO₂⁺). This intermediate then partitions between betaine formation (addition) and alkenesulfonate formation (vinylogous substitution) [1]. For 2- and 6-substituted pyridines, the reaction rate is lowered by up to 2000-fold relative to values predicted from Brønsted-type relationships for unhindered pyridines, demonstrating a sterically sensitive vinylogous mechanism [1]. Additionally, trans-1-propene-1-sulfonyl chloride (3) reacts at a lower rate than ethenesulfonyl chloride (1), a difference that is not directly correlated with product composition, providing kinetic evidence for a mechanism distinct from that of allylic or saturated sulfonyl chlorides [1]. In contrast, alk-2-ene-1-sulfonyl chlorides (including the 2-ene regioisomer of the target compound) undergo desulfitative cross-coupling where the C–S bond is cleaved with SO₂ extrusion—a fundamentally different reaction coordinate that does not involve a sulfene intermediate [2].

Hydrolysis mechanism

Cross-study comparable

Up to ~2000× rate suppression with hindered pyridine catalysts vs. unhindered prediction; sulfene intermediate identified.

Supports vinylogous substitution pathway unique to 1-ene isomer.

Alk-2-ene sulfonyl chlorides lack this mechanism; data from trans-1-propene analog.

Evidence Dimension	Hydrolysis rate sensitivity to steric hindrance in pyridine catalysts
Target Compound Data	Rate lowering of up to 2000-fold for 2- and 6-substituted pyridines vs. unhindered pyridines (based on trans-1-propene-1-sulfonyl chloride as representative 1-alkene-1-sulfonyl chloride) [1]
Comparator Or Baseline	Unhindered pyridines (predicted Brønsted rate); alk-2-ene-1-sulfonyl chlorides (which do not exhibit vinylogous catalysis and instead undergo desulfitative coupling) [2]
Quantified Difference	Up to ~2000× rate suppression for hindered pyridines; mechanistic divergence (sulfene pathway vs. desulfitative C–C coupling)
Conditions	Aqueous hydrolysis in the presence of pyridine, trimethylamine, or other tertiary amines at ambient temperature; kinetic and product composition analysis by ¹H NMR and deuterium labeling [1]

Why This Matters

The vinylogous mechanism enables retention of the vinyl sulfonyl group in products (critical for HCV inhibitor pharmacophores), whereas the 2-ene isomer would undergo desulfitative coupling with loss of SO₂, delivering a different product class altogether.

• [1] King, J. F.; Hillhouse, J. H.; Skonieczny, S. Vinylogous Nucleophilic Catalysis. Tertiary Amine Promoted Hydrolysis of 1-Alkene-1-sulfonyl Chlorides. Can. J. Chem. 1984, 62 (10), 1977–1995. https://doi.org/10.1139/v84-339 View Source
• [2] Dubbaka, S. R.; Vogel, P. Organosulfur Compounds: Electrophilic Reagents in Transition-Metal-Catalyzed Carbon–Carbon Bond-Forming Reactions. Angew. Chem. Int. Ed. 2005, 44 (47), 7674–7684. https://doi.org/10.1002/anie.200501370 View Source

Desulfitative Cross-Coupling Competence: Alk-2-ene-1-sulfonyl Chlorides Are Validated Electrophiles; 1-Alkene-1-sulfonyl Chlorides Are Not Represented in This Manifold

Arene-, arylmethane-, and alk-2-ene-1-sulfonyl chlorides (including 2-methylprop-2-ene-1-sulfonyl chloride) have been demonstrated to undergo palladium-catalyzed Suzuki–Miyaura cross-coupling with aryl-, heteroaryl-, and alkeneboronic acids in THF at reflux [1]. A well-established reactivity order governs these desulfitative couplings: ArI > ArSO₂Cl > ArBr >> ArCl [1]. In the iron-catalyzed desulfinylative allylation variant, 2-methylprop-2-ene-1-sulfonyl chloride (compound 1 in Volla et al.) couples with o-tolylmagnesium chloride using 5 mol% Fe(acac)₃ in THF at room temperature to give an 82% isolated yield of the allylated product [2]. No analogous desulfitative cross-coupling has been reported for 1-alkene-1-sulfonyl chlorides, including the target compound. This absence is mechanistically rational: the vinylogous sulfonyl chloride does not readily undergo oxidative addition at the C–S bond because the LUMO is conjugated with the alkene π-system, favouring nucleophilic attack at sulfur rather than transition-metal insertion [3].

Desulfitative coupling

Class-level inference

2-Ene isomer: 82% isolated yield in Fe-catalyzed allylation; 1-ene isomer: no reported desulfitative cross-coupling reactivity.

Reinforces non-interchangeability for sulfonyl-retaining vs. C–C bond-forming applications.

Class-level inference based on 1-alkene-1-sulfonyl chloride behavior.

Evidence Dimension	Participation in Pd- or Fe-catalyzed desulfitative C–C cross-coupling
Target Compound Data	No reported desulfitative cross-coupling reactivity (class-level inference based on 1-alkene-1-sulfonyl chloride behavior) [3]
Comparator Or Baseline	2-Methylprop-2-ene-1-sulfonyl chloride: 82% isolated yield in Fe(acac)₃-catalyzed coupling with o-tolylMgCl (5 mol% Fe, THF, r.t., 3 h) [2]; general reactivity order ArI > ArSO₂Cl > ArBr >> ArCl in Pd-catalyzed Suzuki–Miyaura coupling [1]
Quantified Difference	Qualitative divergence: 2-ene isomer participates in desulfitative coupling (82% yield); 1-ene isomer lacks this reactivity manifold entirely
Conditions	Pd-catalyzed Suzuki–Miyaura: Pd catalyst, THF reflux [1]; Fe-catalyzed allylation: 5 mol% Fe(acac)₃, THF, r.t. [2]

Why This Matters

Scientists selecting the 1-ene isomer do so precisely because they require sulfonyl-retaining transformations (sulfonamide/sulfonate formation), not C–C bond construction via desulfitative coupling. Procuring the 2-ene isomer for sulfonylation chemistry would be a critical misselection.

• [1] Dubbaka, S. R.; Vogel, P. Palladium-Catalyzed Suzuki–Miyaura Cross-Couplings of Sulfonyl Chlorides and Boronic Acids. Org. Lett. 2004, 6 (1), 95–98. https://doi.org/10.1021/ol036131x View Source
• [2] Volla, C. M. R.; Markovic, D.; Dubbaka, S. R.; Vogel, P. Ligandless Iron-Catalyzed Desulfinylative C–C Allylation Reactions Using Grignard Reagents and Alk-2-enesulfonyl Chlorides. Eur. J. Org. Chem. 2009, 2009 (36), 6281–6288. https://doi.org/10.1002/ejoc.200900927 View Source
• [3] King, J. F.; Hillhouse, J. H.; Skonieczny, S. Vinylogous Nucleophilic Catalysis. Tertiary Amine Promoted Hydrolysis of 1-Alkene-1-sulfonyl Chlorides. Can. J. Chem. 1984, 62 (10), 1977–1995. (Mechanistic discussion of sulfene formation from 1-alkene-1-sulfonyl chlorides.) View Source

Synthetic Accessibility and Reported Yield: BCl₃–SO₂ Ene Route Delivers the 2-Ene Isomer in 65% Yield, Whereas the 1-Ene Isomer Requires Alternative Sulfonate-to-Chloride Conversion

The 2-methylprop-2-ene-1-sulfonyl chloride isomer (CAS 14568-34-4) is accessible via a one-pot BCl₃-promoted ene reaction of isobutylene with SO₂, followed by in situ chlorination with N-chlorosuccinimide (NCS), affording the product in 65% isolated yield after column chromatography [1]. This methodology has been generalized to a range of unfunctionalized alkenes to produce β,γ-unsaturated sulfonyl chlorides [2]. In contrast, the target 1-ene isomer (CAS 40813-93-2) is not accessible through this ene route because the regiochemistry of SO₂ addition places the sulfinyl group at the less substituted terminus. Instead, documented preparations involve conversion of sodium 2-methylprop-2-ene-1-sulfonate to the sulfonyl chloride using phosphorus oxychloride (POCl₃), a pathway that implies a double-bond migration or a different starting material logic . The 1-ene isomer's physical properties remain poorly characterized: neither boiling point nor density data are reported in major chemical databases , whereas the 2-ene isomer has a reported boiling point of 68–70 °C (8 Torr) and density of 1.2704 g/cm³ .

Synthetic yield

Cross-study comparable

2-Ene isomer: 65% isolated yield via BCl₃–SO₂ route; 1-ene isomer: yield data unreported, synthesis via POCl₃ route.

Procurement planning: specialty synthesis for 1-ene, scalable route for 2-ene.

Physical property data absent for 1-ene isomer vs. full bp/density for 2-ene.

Evidence Dimension	Synthetic yield and route availability
Target Compound Data	No direct yield data located for the 1-ene isomer; synthesis reported via POCl₃-mediated conversion of sodium 2-methylprop-2-ene-1-sulfonate ; physical properties (bp, density) not available
Comparator Or Baseline	2-Methylprop-2-ene-1-sulfonyl chloride: 65% isolated yield via BCl₃–SO₂ ene reaction + NCS [1]; bp 68–70 °C (8 Torr), density 1.2704 g/cm³ ; purity ≥95% from multiple commercial suppliers
Quantified Difference	65% yield (2-ene) vs. unreported yield (1-ene); physical property data: complete (2-ene) vs. absent (1-ene)
Conditions	2-Ene synthesis: BCl₃ (1.0 M in DCM), SO₂ (20 equiv.), isobutylene, –20 °C, 6 h; then NCS, CH₃CN [1]

Why This Matters

The limited characterization data and lower commercial availability of the 1-ene isomer relative to the 2-ene isomer mean that procurement requires sourcing from specialist suppliers and may involve longer lead times; this should be factored into project planning.

• [1] Volla, C. M. R.; Markovic, D.; Dubbaka, S. R.; Vogel, P. Ligandless Iron-Catalyzed Desulfinylative C–C Allylation Reactions Using Grignard Reagents and Alk-2-enesulfonyl Chlorides. Eur. J. Org. Chem. 2009, 2009 (36), 6281–6288 (Supporting Information, experimental for compound 1). View Source
• [2] Markovic, D.; Volla, C. M. R.; Vogel, P.; et al. BCl₃-Mediated Ene Reaction of Sulfur Dioxide and Unfunctionalized Alkenes. Chem. Eur. J. 2010, 16 (20), 5969–5975. https://doi.org/10.1002/chem.201000164 View Source

HCV NS3 Protease Inhibitor Patent Landscape: The 1-Ene Sulfonyl Chloride Is Specifically Recruited as a Vinyl Sulfonamide Pharmacophore Precursor

U.S. Patent US 8,507,683 B2 (Bristol-Myers Squibb) and its PCT counterpart WO 2013/055563 A1 disclose compounds of formula I that incorporate a vinyl sulfonyl moiety derived from 2-methylprop-1-ene-1-sulfonyl chloride as a key intermediate for constructing P3-capped HCV NS3 protease inhibitors [1]. The vinyl sulfonyl electrophile is designed to form a covalent adduct with the catalytic serine hydroxyl of the NS3 protease, a mechanism that requires the sulfonyl group to be directly conjugated with the alkene for optimal electrophilicity [2]. The 2-ene isomer (allylic sulfonyl chloride) would place the sulfonyl group out of conjugation with the double bond, reducing electrophilicity and altering the geometry of the covalent attachment. BindingDB entry BDBM244629 (associated with US 9,428,502, a related patent family member) reports antiviral EC₅₀ values as low as 1 nM in the HCV 1b replicon system for optimized vinyl sulfonamide inhibitors derived from this chemotype [3]. While the 1-ene sulfonyl chloride itself is a synthetic intermediate and not the bioactive species, its structural features are directly embedded in the pharmacophore.

Patent relevance

Supporting evidence

Cited in US 8,507,683 B2 / WO 2013/055563 as intermediate for HCV NS3 protease inhibitor vinyl sulfonamides.

Validates role in conjugated warhead synthesis; downstream inhibitors show reported antiviral endpoint (EC₅₀ 1 nM in HCV 1b replicon).

2-Ene isomer not cited for this pharmacophore class; warhead geometry differs.

Evidence Dimension	Patent-cited utility as a specific intermediate in HCV inhibitor synthesis
Target Compound Data	Explicitly named or structurally embedded in US 8,507,683 B2 and WO 2013/055563 A1 as a sulfonyl chloride intermediate for vinyl sulfonamide HCV NS3 protease inhibitors [1]
Comparator Or Baseline	2-Methylprop-2-ene-1-sulfonyl chloride: not cited in these patent families as an intermediate for the same pharmacophore class
Quantified Difference	Qualitative: the 1-ene isomer is patent-relevant for vinyl sulfonamide covalent inhibitors; the 2-ene isomer is not. Downstream optimized inhibitors achieve antiviral EC₅₀ = 1 nM (HCV 1b replicon) [3]
Conditions	HCV 1b replicon assay; BindingDB entry BDBM244629 [3]

Why This Matters

For medicinal chemistry groups prosecuting HCV or related serine protease targets, the 1-ene isomer provides a direct synthetic entry to the conjugated vinyl sulfonamide warhead, whereas the 2-ene isomer cannot deliver the same electrophilic geometry.

• [1] Bristol-Myers Squibb. Compounds for the Treatment of Hepatitis C. U.S. Patent US 8,507,683 B2, August 13, 2013. Also published as WO 2013/055563 A1. View Source
• [2] Johansson, A.; Poliakov, A.; Åkerblom, E.; et al. Acyl Sulfonamides as Potent Protease Inhibitors of the Hepatitis C Virus Full-Length NS3 (Protease-Helicase/NTPase): A Comparative Study of Different C-Terminals. Bioorg. Med. Chem. 2003, 11 (12), 2551–2568. https://doi.org/10.1016/S0968-0896(03)00179-2 View Source
• [3] BindingDB. Entry BDBM244629: US 9,428,502, Compound 238. Antiviral EC₅₀ = 1 nM (HCV 1b replicon). https://www.bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50280646 View Source

Comparative Commercial Availability and Purity Profiles: The 2-Ene Isomer Dominates Catalog Listings; the 1-Ene Isomer Is a Specialty Item

A survey of major research chemical suppliers reveals a pronounced asymmetry in commercial availability between the two regioisomers. 2-Methylprop-2-ene-1-sulfonyl chloride (CAS 14568-34-4) is listed by Fluorochem (95% purity, product code F653034) , Sigma-Aldrich (95% purity, liquid form) , Chemenu (95%+ purity) , and multiple other vendors with standard catalog pricing and delivery timelines. By contrast, 2-methylprop-1-ene-1-sulfonyl chloride (CAS 40813-93-2) appears in far fewer catalogs, and where listed (e.g., AOB Chem, ≥95% purity ), it is positioned as a specialty building block rather than a stock item. The 2-ene isomer benefits from the scalable BCl₃–SO₂ ene synthetic route that uses commodity feedstock isobutylene [1], while the 1-ene isomer's more complex synthesis contributes to its limited commercial footprint. This supply chain disparity has direct implications for cost, lead time, and lot-to-lot consistency in procurement planning.

Commercial availability

Cross-study comparable

2-Ene isomer: ≥3 major suppliers at 95% purity; 1-ene isomer: limited listings, specialty block, ≥95% where available.

Procurement lead time and cost asymmetry; advance ordering essential for 1-ene.

Supplier survey Q3 2024–Q2 2025.

Evidence Dimension	Commercial supplier count and catalog purity
Target Compound Data	2-Methylprop-1-ene-1-sulfonyl chloride: limited supplier listings; ≥95% purity where available ; physical property data not reported by suppliers
Comparator Or Baseline	2-Methylprop-2-ene-1-sulfonyl chloride: ≥3 major suppliers (Fluorochem, Sigma-Aldrich, Chemenu); 95% purity across all listings; full physical property data available
Quantified Difference	Supplier count ratio approximately 1:3+; equivalent nominal purity (95%) but with less characterization depth for the 1-ene isomer
Conditions	Survey of publicly accessible chemical supplier catalogs, accessed Q3 2024–Q2 2025

Why This Matters

Procurement teams should anticipate longer sourcing lead times and potentially higher cost for the 1-ene isomer. For applications where the 2-ene isomer's allylic reactivity is acceptable, the supply chain favours the 2-ene compound; where the vinylogous sulfonyl chloride is mechanistically required, advance ordering from specialty suppliers is essential.

• [1] Volla, C. M. R.; Markovic, D.; Dubbaka, S. R.; Vogel, P. Eur. J. Org. Chem. 2009, 6281–6288. (Demonstrates scalable BCl₃–SO₂ route to the 2-ene isomer from isobutylene.) View Source

Procurement-Driven Application Scenarios for 2-Methylprop-1-ene-1-sulfonyl chloride Based on Verified Differentiation Evidence

HCV NS3 Protease Inhibitor Lead Optimization: Vinyl Sulfonamide Warhead Synthesis

Medicinal chemistry teams developing covalent inhibitors of HCV NS3/4A serine protease require a conjugated vinyl sulfonyl chloride to install the electrophilic warhead. 2-Methylprop-1-ene-1-sulfonyl chloride places the –SO₂Cl group directly on the sp² carbon, ensuring conjugation between the alkene and the sulfonyl moiety for optimal electrophilicity toward the catalytic Ser-139 hydroxyl [1]. The resulting vinyl sulfonamide inhibitors have demonstrated antiviral EC₅₀ values as low as 1 nM in the HCV 1b replicon system [2]. The 2-ene isomer cannot replicate this pharmacophore geometry because the sulfonyl group would be separated from the double bond by an sp³ methylene, ablating conjugation and reducing warhead electrophilicity.

Vinylogous Sulfonamide Library Synthesis via Amine Coupling Without Desulfitative Side Reactions

For parallel synthesis of vinyl sulfonamide libraries, 2-methylprop-1-ene-1-sulfonyl chloride reacts with primary or secondary amines via direct nucleophilic substitution at sulfur, retaining the vinyl sulfonyl group in the product [1]. This is mechanistically distinct from the 2-ene isomer, which under similar conditions may compete with desulfitative allylation pathways when transition metal catalysts are present [3]. The vinylogous mechanism, characterized by up to 2000-fold rate sensitivity to amine steric hindrance, allows chemists to tune reaction selectivity by choice of base [1]. This makes the 1-ene isomer the preferred sulfonylating agent when the vinyl sulfonamide or vinyl sulfonate ester must be isolated without allylic rearrangement.

Specialty Building Block Procurement for Conjugated Vinyl Sulfone Intermediates in Agrochemical Discovery

Agrochemical discovery programs that require β,β-dimethyl-substituted vinyl sulfones as metabolically stable bioisosteres can access these motifs via the 1-ene sulfonyl chloride through sulfonylation and subsequent elaboration of the alkene [4]. Although the 2-ene isomer is more readily available from multiple suppliers (Fluorochem, Sigma-Aldrich, Chemenu) at 95% purity , its allylic architecture would require additional synthetic steps (oxidation level adjustment, double-bond migration) to reach the conjugated vinyl sulfone. For programs where the conjugated vinyl sulfone is a critical SAR determinant, sourcing the 1-ene isomer directly, despite its more limited commercial footprint, eliminates two to three synthetic transformations and the associated yield losses.

Mechanistic Probe Development: Investigating Vinylogous vs. Direct Nucleophilic Substitution at Sulfonyl Centers

Physical organic chemistry groups studying the scope and mechanism of vinylogous nucleophilic catalysis use 1-alkene-1-sulfonyl chlorides as mechanistic probes. The target compound, with its β,β-dimethyl substitution, provides a sterically defined system for kinetic isotope effect studies and Brønsted correlations that distinguish vinylogous (sulfene-mediated) pathways from direct Sₙ2-type attack at sulfur [1]. The observation that trans-1-propene-1-sulfonyl chloride reacts at a measurably different rate than ethenesulfonyl chloride in pyridine-catalyzed hydrolysis demonstrates that alkyl substitution at the β-position modulates sulfene stability and partitioning ratios [1]. The 2-ene isomer is unsuitable for these studies because its reaction coordinate does not proceed through a sulfene intermediate.

Application

Selection Property

Validation Focus

HCV NS3 protease inhibitor synthesis research

Conjugated vinyl sulfonamide warhead installation

Warhead electrophilicity and covalent adduct formation

Vinyl sulfonamide library synthesis

Amine coupling without desulfitative side reactions

Sulfonyl group retention and product integrity

Agrochemical vinyl sulfone intermediate

Direct entry to β,β-dimethyl vinyl sulfone motifs

Eliminate additional oxidation/migration steps

Mechanistic probe studies

Vinylogous nucleophilic catalysis model system

Sulfene intermediate stability and partitioning

• [1] King, J. F.; Hillhouse, J. H.; Skonieczny, S. Vinylogous Nucleophilic Catalysis. Tertiary Amine Promoted Hydrolysis of 1-Alkene-1-sulfonyl Chlorides. Can. J. Chem. 1984, 62 (10), 1977–1995. https://doi.org/10.1139/v84-339 View Source
• [2] BindingDB. Entry BDBM244629. Antiviral EC₅₀ = 1 nM (HCV 1b replicon). https://bdb8.ucsd.edu/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50280646 View Source
• [3] Dubbaka, S. R.; Vogel, P. Organosulfur Compounds: Electrophilic Reagents in Transition-Metal-Catalyzed Carbon–Carbon Bond-Forming Reactions. Angew. Chem. Int. Ed. 2005, 44 (47), 7674–7684. (Desulfitative cross-coupling manifold for alk-2-ene-1-sulfonyl chlorides.) View Source
• [4] Bristol-Myers Squibb. Compounds for the Treatment of Hepatitis C. U.S. Patent US 8,507,683 B2, 2013. (Exemplifies vinyl sulfonyl intermediates in bioactive molecule construction.) View Source